Disodium Cromoglycate
Disodium Cromoglycate
Cromolyn Sodium is the sodium salt form of cromolyn, a mast cell stabilizer with anti-inflammatory activity. Cromolyn sodium probably interferes with the antigen-stimulated calcium transport across the mast cell membrane, thereby inhibiting mast cell release of histamine, leukotrienes, and other substances that cause hypersensitivity reactions. Cromolyn sodium also inhibits eosinophil chemotaxis.
Disodium cromoglycate is an organic sodium salt that is the disodium salt of cromoglycic acid. It has a role as an anti-asthmatic drug and a drug allergen. It contains a cromoglycate(2-).
A chromone complex that acts by inhibiting the release of chemical mediators from sensitized mast cells. It is used in the prophylactic treatment of both allergic and exercise-induced asthma, but does not affect an established asthmatic attack.
Disodium cromoglycate is an organic sodium salt that is the disodium salt of cromoglycic acid. It has a role as an anti-asthmatic drug and a drug allergen. It contains a cromoglycate(2-).
A chromone complex that acts by inhibiting the release of chemical mediators from sensitized mast cells. It is used in the prophylactic treatment of both allergic and exercise-induced asthma, but does not affect an established asthmatic attack.
Brand Name:
Vulcanchem
CAS No.:
15826-37-6
VCID:
VC0001280
InChI:
InChI=1S/C23H16O11.Na/c24-11(9-31-14-3-1-5-16-20(14)12(25)7-18(33-16)22(27)28)10-32-15-4-2-6-17-21(15)13(26)8-19(34-17)23(29)30;/h1-8,11,24H,9-10H2,(H,27,28)(H,29,30);/q;+1
SMILES:
C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)O)O)C(=O)C=C(O2)C(=O)O.[Na+]
Molecular Formula:
C
Molecular Weight:
491.4 g/mol
Disodium Cromoglycate
CAS No.: 15826-37-6
APIs
VCID: VC0001280
Molecular Formula: C
Molecular Weight: 491.4 g/mol
| CAS No. | 15826-37-6 |
|---|---|
| Product Name | Disodium Cromoglycate |
| Molecular Formula | C |
| Molecular Weight | 491.4 g/mol |
| IUPAC Name | sodium;5-[3-(2-carboxy-4-oxochromen-5-yl)oxy-2-hydroxypropoxy]-4-oxochromene-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H16O11.Na/c24-11(9-31-14-3-1-5-16-20(14)12(25)7-18(33-16)22(27)28)10-32-15-4-2-6-17-21(15)13(26)8-19(34-17)23(29)30;/h1-8,11,24H,9-10H2,(H,27,28)(H,29,30);/q;+1 |
| Standard InChIKey | VLARUOGDXDTHEH-UHFFFAOYSA-L |
| SMILES | C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)O)O)C(=O)C=C(O2)C(=O)O.[Na+] |
| Canonical SMILES | C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)[O-])O)C(=O)C=C(O2)C(=O)[O-].[Na+].[Na+] |
| Description | Cromolyn Sodium is the sodium salt form of cromolyn, a mast cell stabilizer with anti-inflammatory activity. Cromolyn sodium probably interferes with the antigen-stimulated calcium transport across the mast cell membrane, thereby inhibiting mast cell release of histamine, leukotrienes, and other substances that cause hypersensitivity reactions. Cromolyn sodium also inhibits eosinophil chemotaxis. Disodium cromoglycate is an organic sodium salt that is the disodium salt of cromoglycic acid. It has a role as an anti-asthmatic drug and a drug allergen. It contains a cromoglycate(2-). A chromone complex that acts by inhibiting the release of chemical mediators from sensitized mast cells. It is used in the prophylactic treatment of both allergic and exercise-induced asthma, but does not affect an established asthmatic attack. |
| Related CAS | 16110-51-3 (Cromolyn) |
| Synonyms | Aarane Acid, Cromoglicic Acid, Cromoglycic Bicromat Spray Cromoglicic Acid Cromoglycate Cromoglycate, Disodium Cromoglycate, Sodium Cromoglycic Acid Cromolyn Cromolyn Sodium Disodium Cromoglycate FPL 670 FPL-670 FPL670 Intal Lomudal Nalcrom Nasalcrom Opticrom Sodium Cromoglycate Vicrom |
| Reference | 1: Kidner PH, Meisner P, Pride NB, Pearson RS. Disodium cromoglycate in the treatment of bronchial asthma. Lancet. 1968 Sep 21;2(7569):655-7. PubMed PMID: 4175489. 2: Moran F, Bankier JD, Boyd G. Disodium cromoglycate in bronchial asthma. Lancet. 1968 Aug 10;2(7563):351. PubMed PMID: 4174412. 3: Pepys J, Hargreave FE, Chan M, McCarthy DS. Inhibitory effects of disodium cromoglycate on allergen-inhalation tests. Lancet. 1968 Jul 20;2(7560):134-7. PubMed PMID: 4173261. 4: Cox JS. Disodium cromoglycate (FPL 670) (/'Intal/'): a specific inhibitor of reaginic antibody-antigen mechanisms. Nature. 1967 Dec 30;216(5122):1328-9. PubMed PMID: 6080064. 5: Howell JB, Altounyan RE. A double-blind trial of disodium cromoglycate in the treatment of allergic bronchial asthma. Lancet. 1967 Sep 9;2(7515):539-42. PubMed PMID: 4166895. 6: Morr H. [Pulmonology. The effect of disodium cromoglycate on immunologically stimulated histamine liberation from in vitro human lung]. Verh Dtsch Ges Inn Med. 1977 Apr 17-21;83:1455-8. German. PubMed PMID: 77102. |
| PubChem Compound | 10184937 |
| Last Modified | Dec 23 2021 |
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